Cas no 341033-27-0 (Hydroxy(methoxy)biphenyl)

• Product Name: Hydroxy(methoxy)biphenyl
• CAS No: 341033-27-0
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 6797427
• PubChem ID: 12281178
• Update Time: 2025-06-22

Hydroxy(methoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• AKOS BAR-1068
• 2'-METHOXY[1,1'-BIPHENYL]-3-OL
• 2-Methoxy-[1,1'-biphenyl]-3-ol
• SCHEMBL526920
• 341033-27-0
• MFCD24717154
• hydroxy(methoxy)biphenyl
• Hydroxy(methoxy)biphenyl

• Inchi： 1S/C13H12O2/c1-15-13-11(8-5-9-12(13)14)10-6-3-2-4-7-10/h2-9,14H,1H3
• InChI Key： SWHDLHNBTQSMML-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on Hydroxy(methoxy)biphenyl

Hydroxy(methoxy)biphenyl: A Comprehensive Overview

Hydroxy(methoxy)biphenyl, also known as Hydroxy(methoxy)biphenyl with CAS No. 341033-27-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the family of biphenyl derivatives, which are widely studied for their unique electronic and optical properties. The biphenyl core of this molecule consists of two phenyl rings connected by a single bond, while the hydroxy and methoxy groups introduce additional functionalization, enhancing its versatility in various applications.

The structure of Hydroxy(methoxy)biphenyl can be described as follows: one phenyl ring is substituted with a hydroxyl (-OH) group, while the other ring is substituted with a methoxy (-OCH3) group. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its chemical reactivity. The presence of both hydroxyl and methoxy groups introduces a balance between electron-donating and electron-withdrawing effects, making this compound suitable for a wide range of applications.

Recent studies have highlighted the potential of Hydroxy(methoxy)biphenyl in the development of advanced materials, particularly in the field of organic electronics. Researchers have explored its use as a building block for constructing functional materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form self-assembled monolayers (SAMs) has been particularly promising, as it allows for precise control over surface properties at the nanoscale.

In terms of synthesis, Hydroxy(methoxy)biphenyl can be prepared through various methods, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for research and industrial applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, reducing the environmental impact associated with its production.

The physical properties of Hydroxy(methoxy)biphenyl are highly dependent on its molecular structure. For instance, its melting point and boiling point are influenced by the intermolecular forces arising from the hydroxyl and methoxy groups. These properties make it suitable for use in high-temperature applications, such as thermal management systems and advanced composites. Additionally, its optical properties have been studied extensively, revealing potential applications in nonlinear optics and optoelectronics.

One area where Hydroxy(methoxy)biphenyl has shown significant promise is in the field of drug discovery. Its unique combination of functional groups makes it an ideal candidate for exploring interactions with biological systems. Recent research has focused on its potential as a lead compound for developing new pharmaceutical agents targeting specific diseases. For example, studies have demonstrated its ability to modulate certain cellular pathways, suggesting its potential role in treating conditions such as neurodegenerative diseases and cancer.

Furthermore, Hydroxy(methoxy)biphenyl has been investigated for its role in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored, with promising results in enhancing reaction efficiency and selectivity. This opens up new avenues for its use in industrial catalytic processes, contributing to more sustainable chemical manufacturing practices.

In conclusion, Hydroxy(methoxy)biphenyl (CAS No. 341033-27-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic chemistry, materials science, and drug discovery. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.